Cas no 876717-92-9 (5-tert-Butylsulfanyl-furan-2-carbaldehyde)

• Product Name: 5-tert-Butylsulfanyl-furan-2-carbaldehyde
• CAS No: 876717-92-9
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 1071726
• PubChem ID: 6484264
• Update Time: 2025-04-20

5-tert-Butylsulfanyl-furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butylsulfanyl-furan-2-carbaldehyde
• 5-tert-Butylsulfanylfuran-2-carbaldehyde
• DTXSID80424442
• TIMTEC-BB SBB010715
• BKB71792
• 876717-92-9
• AKOS000303404
• 5-(tert-butylsulfanyl)furan-2-carbaldehyde
• DB-368853

• MDL： MFCD07643271
• Inchi： 1S/C9H12O2S/c1-9(2,3)12-8-5-4-7(6-10)11-8/h4-6H,1-3H3
• InChI Key： GSVYOLJFAUYHIO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C=O)O1)C(C)(C)C

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.5Ų